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Compound of Interest

Compound Name: AF430 maleimide

Cat. No.: B15340685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for AF430 maleimide, a

thiol-reactive fluorescent dye. Adherence to these guidelines is critical to ensure personal

safety and maintain the integrity of the product during experimental procedures.

Chemical and Physical Properties
AF430 maleimide is a coumarin-based dye used for fluorescently labeling biomolecules

containing free thiol groups, primarily the sulfhydryl groups of cysteine residues in proteins.[1] It

is structurally identical to Alexa Fluor™ 430. The dye is hydrophilic and soluble in water and

polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[1]

Table 1: Physical and Spectroscopic Properties of AF430 Maleimide
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Property Value Reference

Appearance Yellow solid [1]

Molecular Weight 726.8 g/mol [1]

Molecular Formula C34H45N4F3O8S [1]

Excitation Maximum (λex) 430 nm [1]

Emission Maximum (λem) 542 nm [1]

Molar Extinction Coefficient (ε) 15,955 L⋅mol⁻¹⋅cm⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.23 [1]

Solubility Soluble in water, DMF, DMSO [1]

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for AF430 maleimide is not readily available, an

SDS for the structurally similar iFluor® 430 maleimide and the general class of maleimides

provide critical safety information. Maleimide compounds are considered hazardous and should

be handled with care.

Table 2: Hazard Identification for Maleimide Compounds
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Hazard Class Category Statement

Acute Toxicity, Oral Category 3 Toxic if swallowed[2]

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage[2]

Serious Eye Damage/Irritation Category 1 Causes serious eye damage[2]

Skin Sensitization Category 1
May cause an allergic skin

reaction

Acute Dermal Toxicity Category 4 Harmful in contact with skin[2]

Acute Inhalation Toxicity Category 4 Harmful if inhaled[2]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation[2]

Note: This information is based on the general hazard classification for maleimides and may

not be fully representative of AF430 maleimide. Always handle with caution.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling AF430 maleimide and its solutions.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times.

Eye Protection: Use safety glasses or goggles to protect against splashes.

Skin and Body Protection: A lab coat is mandatory. Ensure no skin is exposed.

Respiratory Protection: Use a properly fitted respirator with a particulate filter if there is a risk

of inhaling dust, especially when handling the solid form.[3]

First Aid Measures
In case of exposure, follow these first aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[3]
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After Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes while removing contaminated clothing and shoes.[3] Seek medical attention

if irritation or a rash occurs.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[3] Seek immediate medical attention.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapor.[3] Use

only in a well-ventilated area, preferably in a chemical fume hood. Wash hands thoroughly

after handling.[3]

Storage: Upon receipt, store AF430 maleimide at -20°C in the dark and desiccated.[1] It can

be shipped at room temperature for up to three weeks.[1] Protect from light and moisture.

Experimental Protocol: Protein Labeling with AF430
Maleimide
This protocol outlines the general steps for conjugating AF430 maleimide to a protein

containing free thiol groups.

Materials
Protein to be labeled (1-10 mg/mL)

AF430 maleimide

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Degassed reaction buffer (e.g., 1x PBS, 10-100 mM Tris, or 10-100 mM HEPES, pH 7.0-7.5)

[4]

(Optional) TCEP (tris(2-carboxyethyl)phosphine) for disulfide bond reduction
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Purification column (e.g., Sephadex G-25)

Protocol Steps
Prepare the Protein Solution:

Dissolve the protein in the degassed reaction buffer at a concentration of 1-10 mg/mL.[4]

If the protein contains disulfide bonds that need to be reduced to generate free thiols, add

a 10-100x molar excess of TCEP to the protein solution.[5] Incubate for 20-30 minutes at

room temperature.[4] Note: If using DTT as a reducing agent, it must be removed by

dialysis before adding the maleimide dye.[4]

Prepare the AF430 Maleimide Stock Solution:

Immediately before use, dissolve the AF430 maleimide powder in anhydrous DMSO or

DMF to a concentration of 10 mM.[5]

Vortex briefly to ensure the dye is fully dissolved. Unused stock solution can be stored at

-20°C for up to one month, protected from light.[5]

Conjugation Reaction:

Add the AF430 maleimide stock solution to the protein solution. A 10:1 to 20:1 molar ratio

of dye to protein is a common starting point, but this should be optimized for your specific

protein.[4][5]

Gently mix the reaction solution.

Incubate the reaction for 2 hours at room temperature or overnight at 2-8°C, protected

from light.[4][5]

Purification of the Conjugate:

Remove the unreacted dye and byproducts by gel filtration using a Sephadex G-25

column or a similar matrix.[6]

Equilibrate the column with the desired storage buffer.
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Apply the reaction mixture to the column and elute with the storage buffer. The first colored

band to elute is the labeled protein.

Storage of the Conjugate:

For immediate use, the purified conjugate can be stored at 2-8°C for up to one week,

protected from light.[4][5]

For long-term storage, add a stabilizing agent like 5-10 mg/mL BSA and a preservative

such as 0.01-0.03% sodium azide.[4][5] Alternatively, add 50% glycerol and store at -20°C

for up to a year.[4][5]

Visualized Workflows
Safe Handling Workflow

Safe Handling Workflow for AF430 Maleimide

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Ventilated Work AreaEnsure Safety Weigh Solid CompoundProceed to Handling Dissolve in Solvent Perform Conjugation Reaction Decontaminate GlasswareAfter Experiment Dispose of Waste Remove PPE

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of AF430
maleimide.

Thiol-Maleimide Reaction
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Reaction of AF430 Maleimide with a Thiol Group

Reactants

Product

AF430 Maleimide

AF430-S-Protein (Thioether Bond) +

Protein-SH (Thiol)

Click to download full resolution via product page

Caption: A diagram showing the covalent reaction between AF430 maleimide and a protein's

thiol group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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